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Compound of Interest

Compound Name: 5-Hydroxymebendazole-d3

Cat. No.: B588179

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for handling 5-Hydroxymebendazole-d3, including operational and
disposal plans, to minimize exposure risk and maintain a safe laboratory environment.

Compound Data

Below is a summary of key quantitative data for 5-Hydroxymebendazole-d3.

Property Value Source(s)
CAS Number 1173020-86-4 [1][21[3]
Molecular Formula C16H12D3Ns03 [3114]
Molecular Weight 300.33 g/mol [2][4]

GHS Classification Acute Toxicity 4 (Oral) [1][2]
Hazard Statement H302: Harmful if swallowed [11[2]

Personal Protective Equipment (PPE) Protocol

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being performed.[5] The following table outlines the recommended PPE for various
activities involving 5-Hydroxymebendazole-d3.
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Note: Powder-free gloves are recommended to prevent contamination.[6] When double-

gloving, one glove should be worn under the gown cuff and the second over the cuff.[7]

Experimental Protocol: Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent

cross-contamination.[8]

Donning Sequence:

o Hand Hygiene: Thoroughly wash hands with soap and water.[8]
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Gown: Put on a disposable, impermeable gown and fasten it securely.[8]

Respiratory Protection (if required): Place the respirator over your nose and mouth, secure
the straps, and perform a seal check.[8]

Eye/Face Protection: Put on safety goggles and a face shield if necessary.[8]

Gloves: Don the first pair of chemotherapy-grade gloves, tucking the gown cuffs underneath.
Don the second pair of gloves over the first, extending them over the gown cuffs.[8]

Doffing Sequence:

Outer Gloves: Remove the outer pair of gloves.[8]

Gown: Untie the gown and pull it away from your body, turning it inside out as you remove it.

[8]

Hand Hygiene: Perform hand hygiene.[8]

Eye/Face Protection: Remove the face shield and goggles from the back to the front.[S]
Respiratory Protection (if required): Remove the respirator without touching the front.[8]
Inner Gloves: Remove the inner pair of gloves.[8]

Hand Hygiene: Wash hands thoroughly with soap and water.[7]

Operational and Disposal Plans

Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage. If compromised, handle
with appropriate PPE as outlined above.

Store in a tightly closed container in a dry and well-ventilated place.[9] Refer to the
Certificate of Analysis for specific storage temperature recommendations.[4]

Handling and Preparation:
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¢ |f handled uncovered, use local exhaust ventilation. If ventilation is insufficient, the entire
working area should be technically ventilated.[1]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10]
o Keep away from sources of ignition.[1]

e For preparing solutions, various methods can be used, such as dissolving in DMSO,
PEG300, Tween 80, and ddH20, or suspending in corn oil or carboxymethyl cellulose.[11]
Ensure the solution is clear before adding the next solvent.[11]

Spill Management:

 In case of a spill, ensure adequate ventilation and wear appropriate PPE.[9]

e Avoid dust formation.[9]

e Sweep up solid spills and place into a suitable, closed container for disposal.[9]

Disposal:

This material and its container must be disposed of as hazardous waste.[1]

Do not allow the substance to enter surface water, drains, or soil.[1][12]

Waste must undergo high-temperature incineration by a licensed disposal company.[13]

The first rinse of any contaminated container must be collected and disposed of as
hazardous waste.[14]

Workflow for Safe Handling

The following diagram illustrates the key steps for safely handling 5-Hydroxymebendazole-d3
from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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